Cas no 1259975-77-3 (Phenylalanine, 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-)

• Product Name: Phenylalanine, 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-
• CAS No: 1259975-77-3
• MF: C₁₄H₁₇ClFNO₄
• MW: 317.740486860275
• CID: 6063893
• PubChem ID: 64147140
• Update Time: 2025-05-21

Phenylalanine, 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-
• 1259975-77-3
• 2-{[(tert-butoxy)carbonyl]amino}-3-(2-chloro-6-fluorophenyl)propanoic acid
• EN300-705833
• AKOS013465738

• Inchi： 1S/C14H17ClFNO4/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-9(15)5-4-6-10(8)16/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： QNCITKSBRSXGKA-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CC1=C(Cl)C=CC=C1F)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 317.0830139g/mol
• Monoisotopic Mass: 317.0830139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 448.1±45.0 °C(Predicted)
• pka: 3.83±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Phenylalanine, 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-

6-Chloro-N-[(1,1-Dimethylethoxy)Carbonyl]-2-Fluoro-Phenylalanine (CAS No. 1259975-77-3)

The compound 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-phenylalanine, with the CAS registry number 1259975-77-3, is a derivative of phenylalanine, an essential amino acid. This compound has gained attention in recent years due to its potential applications in drug development and biochemical research. The structure of this compound includes a phenylalanine backbone with specific substitutions: a chlorine atom at the 6-position and a fluoro group at the 2-position of the aromatic ring. Additionally, the nitrogen atom is protected by a (1,1-dimethylethoxy)carbonyl (Boc) group, which is a common protecting group in peptide synthesis.

Recent studies have highlighted the importance of such substituted phenylalanine derivatives in understanding the role of amino acids in various biological processes. For instance, researchers have explored the influence of halogen substitutions on the physicochemical properties and bioavailability of amino acids. The presence of chlorine and fluorine atoms in this compound introduces unique electronic and steric effects, which can significantly alter its interaction with biological systems. These modifications make it a valuable tool in studying enzyme specificity, receptor binding, and drug delivery mechanisms.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions. The starting material is phenylalanine, which undergoes halogenation at specific positions followed by protection of the amino group using Boc reagents. The synthesis process requires precise control over reaction conditions to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

The application of 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-phenylalanine extends beyond basic research. It has been utilized in peptide synthesis as a building block for constructing complex molecules with tailored functionalities. For example, its use in designing bioactive peptides has shown promise in targeting specific proteins and enzymes involved in diseases such as cancer and neurodegenerative disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound in various biological environments. Molecular modeling studies have provided insights into its potential interactions with cellular membranes and transport proteins. These findings are crucial for optimizing its delivery mechanisms and enhancing its therapeutic efficacy.

In conclusion, 6-chloro-N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-phenylalanine (CAS No. 1259975-77-3) represents a significant advancement in the field of amino acid derivatives. Its unique structure and functional groups make it a valuable compound for both fundamental research and applied drug development. As ongoing studies continue to uncover its potential applications, this compound is poised to play a pivotal role in advancing our understanding of biological systems and improving human health.